Cas no 1227602-71-2 (4,5-Dimethyl-2-fluoropyridine)

• Product Name: 4,5-Dimethyl-2-fluoropyridine
• CAS No: 1227602-71-2
• MF: C₇H₈FN
• MW: 125.143525123596
• MDL: MFCD16610911
• CID: 4764519
• Update Time: 2025-11-03

4,5-Dimethyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-fluoropyridine
• 2-fluoro-4,5-dimethylpyridine
• Y3913

• MDL： MFCD16610911
• Inchi： 1S/C7H8FN/c1-5-3-7(8)9-4-6(5)2/h3-4H,1-2H3
• InChI Key： QGFYSMQTXWVDOA-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 4,5-Dimethyl-2-fluoropyridine

4,5-Dimethyl-2-Fluoropyridine: A Comprehensive Overview

4,5-Dimethyl-2-fluoropyridine, also known by its CAS number 1227602-71-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered ring containing one nitrogen atom. The presence of fluorine and methyl groups at specific positions on the ring imparts unique electronic and structural properties to this molecule, making it a valuable component in various chemical applications.

The synthesis of 4,5-dimethyl-2-fluoropyridine involves a series of well-established organic reactions, including nucleophilic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the pyridine ring with substituents. These innovations not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of physical properties, 4,5-dimethyl-2-fluoropyridine exhibits a melting point of approximately 65°C and a boiling point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based chemical reactions. The compound's electronic structure, influenced by the electron-withdrawing fluorine atom and electron-donating methyl groups, contributes to its reactivity in nucleophilic aromatic substitution reactions. This property is particularly advantageous in the synthesis of more complex heterocyclic compounds.

The application of 4,5-dimethyl-2-fluoropyridine spans across multiple industries. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For example, recent studies have highlighted its potential as a precursor for developing anti-inflammatory agents and anticancer drugs. The compound's ability to act as a versatile building block in medicinal chemistry underscores its importance in drug discovery pipelines.

In materials science, 4,5-dimethyl-2-fluoropyridine has found applications in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-containing aromatic ring facilitates strong coordination interactions with metal ions, making it an ideal candidate for constructing porous materials with tailored properties. Researchers have demonstrated its utility in creating MOFs with high surface area and selective gas adsorption capabilities, which hold promise for gas storage and separation technologies.

The environmental impact of 4,5-dimethyl-2-fluoropyridine has also been a topic of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Efforts are underway to develop eco-friendly alternatives to traditional synthesis methods to minimize its environmental footprint further.

In conclusion, 4,5-dimethyl-2-fluoropyridine is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.